ML221
Catalog No.
S16228833
CAS No.
M.F
C17H11N3O6S
M. Wt
385.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
ML221
IUPAC Name
[4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-nitrobenzoate
Molecular Formula
C17H11N3O6S
Molecular Weight
385.4 g/mol
InChI
InChI=1S/C17H11N3O6S/c21-14-8-13(10-27-17-18-6-1-7-19-17)25-9-15(14)26-16(22)11-2-4-12(5-3-11)20(23)24/h1-9H,10H2
InChI Key
UASIRTUMPRQVFY-UHFFFAOYSA-N
SMILES
Array
4-nitrobenzoic acid [4-oxo-6-[(2-pyrimidinylthio)methyl]-3-pyranyl] ester is a nitrobenzoic acid.
structure in first source
structure in first source
XLogP3
2.2
Hydrogen Bond Acceptor Count
9
Exact Mass
385.03685625 Da
Monoisotopic Mass
385.03685625 Da
Heavy Atom Count
27
Dates
Last modified: 10-13-2025
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